Cas no 910096-21-8 (1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one)

• Product Name: 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one
• CAS No: 910096-21-8
• MF: C₂₀H₁₇N₃O₅
• MW: 379.366084814072
• CID: 6497004
• PubChem ID: 5468197
• Update Time: 2025-05-20

1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one
• 910096-21-8
• EN300-185863
• NSC-673650
• 1-methyl-3,5-bis[(2-nitrophenyl)methylidene]piperidin-4-one
• NSC673650
• CHEMBL1974940
• 4-Piperidinone,6-bis[(2-nitrophenyl)methylene]-
• MLS002702260

• Inchi： 1S/C20H17N3O5/c1-21-12-16(10-14-6-2-4-8-18(14)22(25)26)20(24)17(13-21)11-15-7-3-5-9-19(15)23(27)28/h2-11H,12-13H2,1H3/b16-10+,17-11+
• InChI Key： BHUSMMHAJOOVIE-OTYYAQKOSA-N
• SMILES： O=C1/C(=C/C2C=CC=CC=2[N+](=O)[O-])/CN(C)C/C/1=C\C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 379.11682065g/mol
• Monoisotopic Mass: 379.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one

1-Methyl-3,5-Bis(2-Nitrophenyl)Methylidenepiperidin-4-One: A Comprehensive Overview

The compound 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one (CAS No. 910096-21-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperidinone derivatives, which are known for their versatile chemical properties and structural flexibility. The presence of the methyl group and the bis(2-nitrophenyl) substituents introduces unique electronic and steric effects, making this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of piperidinone derivatives in drug discovery, particularly in the development of bioactive molecules. The methylidenepiperidin-4-one core structure is known to exhibit significant biological activity, including anti-inflammatory, antioxidant, and antimicrobial properties. The addition of bis(2-nitrophenyl) groups further enhances these properties by introducing electron-withdrawing effects, which can modulate the compound's reactivity and selectivity.

The synthesis of 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in microwave-assisted synthesis have enabled faster reaction times and higher yields, making this compound more accessible for large-scale production.

In terms of applications, 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes. Additionally, the compound's photochemical properties make it a candidate for applications in optoelectronics and sensors.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one exhibits biodegradability under specific conditions, reducing its environmental footprint. This finding is particularly important for industries seeking sustainable alternatives for their chemical processes.

The structural versatility of 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one has also made it a valuable tool in academic research. Its use as a building block in organic synthesis has led to the development of novel compounds with enhanced functionalities. For example, researchers have successfully incorporated this compound into polymer networks to create materials with improved mechanical and thermal properties.

In conclusion, 1-methyl-3,5-bis(2-nitrophenyl)methylidenepiperidin-4-one (CAS No. 910096-21-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further modification make it an exciting subject for ongoing research. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.